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Compound of Interest

Compound Name: AZ-5104

Cat. No.: B605732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of AZ-5104 in ethanol and

dimethylformamide (DMF), along with protocols for solubility determination and relevant

biological context.

Introduction to AZ-5104
AZ-5104 is an active, demethylated metabolite of the drug AZD9291 (Osimertinib). It functions

as a potent and selective inhibitor of mutant forms of the Epidermal Growth Factor Receptor

(EGFR), including those with the T790M resistance mutation.[1][2] Understanding its solubility

is critical for the preparation of stock solutions and for conducting a wide range of in vitro and in

vivo experiments.

Quantitative Solubility Data
The solubility of AZ-5104 in ethanol and DMF has been reported by various suppliers. This

data is summarized in the table below for easy comparison.
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)*

Source

Ethanol 30 61.78 Cayman Chemical[1]

≥5.86 ≥12.07 APExBIO[3]

DMF 30 61.78 Cayman Chemical[1]

*Molar equivalent calculated based on a molecular weight of 485.6 g/mol for AZ-5104.[4]

Experimental Protocol: Determination of Kinetic
Solubility
This protocol outlines a general method for determining the kinetic solubility of a compound like

AZ-5104, which is a common practice in early drug discovery.

Objective: To determine the concentration at which a compound precipitates from a solution

when diluted from a high-concentration stock.

Materials:

AZ-5104 powder

Dimethyl sulfoxide (DMSO)

Ethanol

Dimethylformamide (DMF)

Phosphate-buffered saline (PBS), pH 7.4

96-well microplates (clear bottom)

Plate reader capable of nephelometry or turbidity measurement

Multichannel pipette
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Procedure:

Preparation of Stock Solution: Prepare a high-concentration stock solution of AZ-5104 in

DMSO (e.g., 10 mM). This is done by dissolving a calculated amount of AZ-5104 powder in

the appropriate volume of DMSO. Ensure complete dissolution, using gentle vortexing or

sonication if necessary.

Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution with

the target solvent (Ethanol or DMF) to create a range of concentrations to be tested.

Addition of Aqueous Buffer: To simulate physiological conditions and induce precipitation,

add PBS (pH 7.4) to each well containing the compound in the organic solvent. The final

concentration of the organic solvent should be kept low and consistent across all wells (e.g.,

1-5%).

Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours) to allow

for precipitation to occur and equilibrate.

Measurement: Measure the turbidity or light scattering of each well using a plate reader. An

increase in turbidity or nephelometry reading compared to the blank (solvent + PBS)

indicates precipitation.

Data Analysis: The kinetic solubility is defined as the highest concentration at which no

significant increase in turbidity is observed.

Experimental Workflow Diagram
The following diagram illustrates the workflow for the kinetic solubility determination protocol

described above.
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Workflow for Kinetic Solubility Determination.

Biological Context: EGFR Signaling Pathway
AZ-5104 is an inhibitor of the EGFR signaling pathway, which is a critical pathway in cell

proliferation and survival.[1][5] Dysregulation of this pathway is a common feature in several
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cancers. The diagram below provides a simplified overview of the EGFR signaling cascade and

the point of inhibition by AZ-5104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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